(S)-SCH 563705

• Molecular Formula: C23H27N3O5
• Molecular Weight: 425.5 g/mol
• InChI: InChI=1S/C23H27N3O5/c1-6-15(17-10-13(11-31-17)12(2)3)24-18-19(22(29)21(18)28)25-16-9-7-8-14(20(16)27)23(30)26(4)5/h7-12,15,24-25,27H,6H2,1-5H3/t15-/m0/s1
• InChIKey: DGKQQEVYYPCMNE-HNNXBMFYSA-N

(S)-SCH 563705: CXCR2/CXCR1 Dual Antagonist

(S)-SCH 563705 is the S(+)-enantiomer of SCH 563705 (Compound 16), a cyclobutenedione-centered, C(4)-alkyl substituted furanyl small molecule that acts as a potent, orally bioavailable dual antagonist of the chemokine receptors CXCR2 and CXCR1 [1]. The racemic mixture and the S-enantiomer are both commercially available for preclinical research. The compound was discovered at Schering-Plough Research Institute and reported in a 2007 structure–activity relationship (SAR) study that optimized furanyl cyclobutenediones for balanced dual-receptor potency and multi-species oral pharmacokinetics [1].

S

Stereochemically defined S-enantiomer Single-isomer research probe for reproducible CXCR2/CXCR1 dual-antagonist exposure–response studies

D

Dual CXCR2/CXCR1 blockade profile Reported balanced antagonism supports research on neutrophil effector functions requiring both receptors

P

Oral bioavailability in preclinical species PK characterized in rat, mouse, monkey, and dog; supports in vivo model selection without de novo PK profiling

• [1] Chao J, Taveras AG, Chao J, Aki C, Dwyer M, Yu Y, Purakkattle B, Rindgen D, Jakway J, Hipkin W, Fosetta J, Fan X, Lundell D, Fine J, Minnicozzi M, Phillips J, Merritt JR. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007 Jul 1;17(13):3778-83. doi: 10.1016/j.bmcl.2007.04.016. PMID: 17459706. View Source

Key Differentiators of (S)-SCH 563705

Substituting (S)-SCH 563705 with its racemic mixture delivers approximately 50% of the pharmacologically inactive enantiomer, reducing potency per unit mass and introducing uncontrolled stereochemical variability into experimental outcomes [1]. Substitution with CXCR2-selective antagonists such as SCH 527123 (Navarixin) fails to recapitulate the dual CXCR1/CXCR2 blockade profile that defines the pharmacology of (S)-SCH 563705, as evidenced by its 5-fold stronger CXCR1 antagonism relative to SCH 527123 [2]. The C(4)-isopropylfuran substitution pattern of (S)-SCH 563705 is structurally distinct from the C(5)-methylfuran of SCH 527123, precluding direct pharmacophore interchange without altered receptor interaction profiles [1].

Racemate

Substituting with the racemic mixture may introduce ~50% inactive R-enantiomer, reducing active-species concentration per unit mass and adding stereochemical variability to exposure–response data.

CXCR2-selective

CXCR2-selective antagonists (e.g., SCH 527123) do not provide the CXCR1 antagonism needed for dual-blockade models; structural differences (C4-isopropylfuran vs. C5-methylfuran) may alter receptor interaction profiles and limit pharmacophore interchange.

• [1] Chao J, Taveras AG, Chao J, et al. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007;17(13):3778-83. PMID: 17459706. View Source
• [2] Gonsiorek W, Fan X, Hesk D, et al. Pharmacological characterization of Sch527123, a potent allosteric CXCR1/CXCR2 antagonist. J Pharmacol Exp Ther. 2007;322(2):477-485. doi: 10.1124/jpet.107.121665. View Source

Evidence: (S)-SCH 563705 vs. Comparators

Active Enantiomer vs. Racemate

(S)-SCH 563705 is the S(+)-enantiomer of SCH 563705 and represents the pharmacologically active stereoisomer. The commercially available racemic mixture (Rac)-SCH 563705 contains an equimolar proportion of the inactive (R)-enantiomer [1]. Consequently, on a mass-equivalent basis, (S)-SCH 563705 delivers approximately twice the target engagement capacity of the racemate. This stereochemical distinction is critical for experiments requiring precise dosing, such as receptor occupancy studies, functional IC50 determinations in primary human neutrophils, and in vivo pharmacokinetic/pharmacodynamic (PK/PD) modeling where inactive enantiomer mass confounds exposure–response calculations [1].

Enantiomer vs. Racemate

Class-level inference

~100% active S(+)-enantiomer vs. ~50% active in racemate; ~2-fold higher active concentration per unit mass

Supports defined stereochemical dosing for exposure–response studies

Isolated R-enantiomer activity data not publicly available; purity ≥95% as supplied

Evidence Dimension	Active enantiomer content per unit mass
Target Compound Data	~100% active S(+)-enantiomer (enantiomeric purity ≥95% as supplied by vendors such as MedChemExpress HY-10011A)
Comparator Or Baseline	(Rac)-SCH 563705: ~50% active S-enantiomer, ~50% inactive R-enantiomer
Quantified Difference	Approximately 2-fold higher active species concentration per unit mass for the S-enantiomer versus racemate
Conditions	Based on stereochemical composition; direct enantiomer-resolved activity data for the isolated R-enantiomer of SCH 563705 are not publicly available in the primary literature

Why This Matters

Procurement of the defined S-enantiomer eliminates the experimental noise and potency dilution introduced by the inactive enantiomer in the racemic mixture, enabling more accurate dose–response quantification.

• [1] Chao J, Taveras AG, Chao J, et al. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007;17(13):3778-83. PMID: 17459706. View Source

CXCR1 Potency vs. SCH 527123 (Navarixin)

(S)-SCH 563705 demonstrates substantially stronger CXCR1 antagonism compared to the closely related clinical-stage analog SCH 527123 (Navarixin, MK-7123). In IL-8 binding assays, (S)-SCH 563705 inhibits CXCR1 with an IC50 of 7.3 nM and a Ki of 3 nM [1]. In contrast, SCH 527123 exhibits a CXCR1 IC50 of 36 nM [2], representing an approximately 5-fold weaker CXCR1 blockade. Both compounds retain potent CXCR2 activity (SCH 563705 CXCR2 IC50 = 1.3 nM; SCH 527123 CXCR2 IC50 = 2.6 nM) [1][2]. This divergence in CXCR1 potency has mechanistic implications: CXCR1 mediates distinct neutrophil effector functions including MMP-9 release and respiratory burst that are not fully compensated by CXCR2 blockade alone [3].

CXCR1 Potency

Cross-study comparable

CXCR1 IC50 7.3 nM (S)-SCH 563705 vs. 36 nM SCH 527123; ~4.9-fold greater CXCR1 potency

Reported CXCR1 potency context; supports dual-receptor blockade studies

Data from independent Schering-Plough publications; direct head-to-head not performed

Evidence Dimension	CXCR1 receptor antagonism potency (IC50)
Target Compound Data	CXCR1 IC50 = 7.3 nM, Ki = 3 nM (IL-8 binding); CXCR1 chemotaxis IC50 = 37 nM (vs. 3 nM IL-8) [1]
Comparator Or Baseline	SCH 527123 (Navarixin): CXCR1 IC50 = 36 nM [2]
Quantified Difference	~4.9-fold greater CXCR1 potency for (S)-SCH 563705 (IC50 7.3 nM) vs. SCH 527123 (IC50 36 nM)
Conditions	In vitro radioligand binding assay using recombinant human CXCR1; data from two independent publications from Schering-Plough Research Institute (Chao 2007 vs. Gonsiorek 2007)

Why This Matters

For research programs investigating pathological conditions where dual CXCR2/CXCR1 blockade is mechanistically required—such as neutrophil-dominated severe asthma, acute respiratory distress syndrome, or ischemia-reperfusion injury—(S)-SCH 563705 provides the balanced dual-receptor pharmacology that CXCR2-selective tool compounds cannot deliver.

• [1] Chao J, Taveras AG, Chao J, et al. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007;17(13):3778-83. PMID: 17459706. View Source
• [2] Gonsiorek W, Fan X, Hesk D, et al. Pharmacological characterization of Sch527123, a potent allosteric CXCR1/CXCR2 antagonist. J Pharmacol Exp Ther. 2007;322(2):477-485. View Source
• [3] Chuntharapai A, Kim KJ. Regulation of the expression of IL-8 receptor A/B by IL-8: possible functions of each receptor. J Immunol. 1995;155(5):2587-2594. (Supports distinct CXCR1 vs. CXCR2 effector functions.) View Source

Cellular Chemotaxis Potency

In human peripheral blood neutrophil (hPMN) migration assays, (S)-SCH 563705 inhibits GRO-alpha (CXCL1)-induced chemotaxis with an IC50 of 0.5 nM [1]. This is 2.6-fold more potent than its CXCR2 binding IC50 of 1.3 nM measured in IL-8 radioligand displacement [1]. This amplified functional potency—where the cellular IC50 exceeds the binding IC50—suggests signal amplification from receptor reserve or biased coupling efficiency at native CXCR2 in primary human cells. For context, SCH 527123 inhibits CXCR2-mediated chemotaxis with an IC50 of approximately 3–6 nM [2], making (S)-SCH 563705 6- to 12-fold more potent in the functional chemotaxis readout.

Cellular Chemotaxis

Cross-study comparable

GRO-α chemotaxis IC50 0.5 nM; 2.6-fold amplification over binding IC50; 6–12-fold more potent vs. SCH 527123 chemotaxis

Supports functional potency interpretation in primary human neutrophils

Amplification suggests receptor reserve or biased coupling; confirm in own assay

Evidence Dimension	Functional inhibition of GRO-alpha-induced human neutrophil chemotaxis (IC50)
Target Compound Data	Chemotaxis IC50 (CXCR2) = 0.5 nM (stimulated by 30 nM GRO-alpha) [1]
Comparator Or Baseline	SCH 527123: CXCR2-mediated chemotaxis IC50 ~3–6 nM [2]; own binding IC50 = 1.3 nM [1]
Quantified Difference	6- to 12-fold greater functional chemotaxis potency for (S)-SCH 563705 vs. SCH 527123; 2.6-fold amplification over own binding IC50
Conditions	Human polymorphonuclear neutrophil (hPMN) migration assay; GRO-alpha (CXCL1) as chemoattractant at 30 nM [1]

Why This Matters

The amplified functional potency in primary human neutrophils means (S)-SCH 563705 achieves maximal chemotaxis blockade at concentrations substantially lower than those predicted by binding assays alone, enabling lower dosing in ex vivo and in vivo experimental protocols.

• [1] Chao J, Taveras AG, Chao J, et al. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007;17(13):3778-83. PMID: 17459706. View Source
• [2] Chapman RW, Minnicozzi M, Celly CS, et al. A novel, orally active CXCR1/2 receptor antagonist, Sch527123, inhibits neutrophil recruitment, mucus production, and goblet cell hyperplasia in animal models of pulmonary inflammation. J Pharmacol Exp Ther. 2007;322(2):486-493. View Source

Multi-Species Oral PK Validation

The primary discovery publication reports that (S)-SCH 563705 (Compound 16) demonstrated good oral pharmacokinetic profiles in rat, mouse, monkey, and dog [1]. This multi-species PK characterization at the lead optimization stage is atypical for research-grade tool compounds and provides a validated translational platform for in vivo efficacy studies. By comparison, many commonly used CXCR2 antagonist tool compounds (e.g., SB-225002) lack oral bioavailability or have been characterized in only a single rodent species [2]. The availability of PK data across four species reduces the experimental burden of de novo PK characterization when transitioning between rodent and non-rodent disease models.

Multi-Species Oral PK

Class-level inference

Oral PK reported in rat, mouse, monkey, and dog

Multi-species PK context supports translational study design review

Exact PK parameters not disclosed; species-specific exposure requires independent verification

Evidence Dimension	Oral pharmacokinetic characterization breadth across preclinical species
Target Compound Data	Good oral PK reported in rat, mouse, monkey, and dog [1]
Comparator Or Baseline	SB-225002 (prototypical CXCR2 antagonist): Limited oral bioavailability, primarily used in rodent models; no published multi-species PK package [2]
Quantified Difference	4 preclinical species validated for (S)-SCH 563705 vs. typically 1–2 species for most research-grade CXCR2 tool compounds
Conditions	Oral administration; species: Rattus norvegicus, Mus musculus, Macaca fascicularis, Canis familiaris [1]

Why This Matters

The availability of pre-validated PK across four species enables seamless translational study design from rodent proof-of-concept to non-human primate efficacy models without requiring resource-intensive PK characterization for each new experimental system.

• [1] Chao J, Taveras AG, Chao J, et al. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007;17(13):3778-83. PMID: 17459706. View Source
• [2] White JR, Lee JM, Young PR, et al. Identification of a potent, selective non-peptide CXCR2 antagonist that inhibits interleukin-8-induced neutrophil migration. J Biol Chem. 1998;273(17):10095-10098. (SB-225002 characterization.) View Source

In Vivo Efficacy: Neutrophil-Selective Anti-Inflammation

In a murine collagen-induced arthritis model, oral administration of SCH 563705 produced dose-dependent reductions in clinical disease scores and paw thickness, accompanied by decreased histopathological inflammation, bone degradation, and cartilage erosion [1]. Critically, SCH 563705 selectively reduced peripheral blood neutrophil frequency without affecting lymphocyte counts, and elevated the CXCR2 ligand CXCL1—a pharmacodynamic biomarker indicating target engagement at CXCR2 [1]. This neutrophil-selective anti-inflammatory profile distinguishes (S)-SCH 563705 from broader-spectrum anti-inflammatory agents that suppress both innate and adaptive immune compartments. In a separate pulmonary inflammation model, SCH 563705 inhibited poly(I:C)-induced airway neutrophil infiltrate without reducing lymphocyte recruitment [2].

In Vivo Efficacy

Supporting evidence

Dose-dependent reduction in arthritis scores and neutrophil frequency; CXCL1 elevation as PD biomarker

Reported in vivo model-response context; supports neutrophil-selective endpoint monitoring

Mouse collagen-induced arthritis and poly(I:C) lung models; confirmatory studies advised

Evidence Dimension	In vivo neutrophil-selective anti-inflammatory efficacy
Target Compound Data	Dose-dependent decrease in arthritis clinical scores, paw thickness, neutrophil frequency, and histopathological joint damage; selective CXCL1 elevation [1]; selective airway neutrophil inhibition [2]
Comparator Or Baseline	Vehicle-treated controls within each study; CCR2 antagonist showed distinct, non-overlapping efficacy profile [1]
Quantified Difference	Significant reduction in clinical arthritis scores and paw thickness versus vehicle controls (p < 0.05); no quantitative comparator data available for alternative CXCR2 antagonists in the same model
Conditions	Mouse collagen-induced arthritis model (DBA/1 mice) [1]; mouse poly(I:C)-induced pulmonary inflammation model [2]

Why This Matters

The in vivo validation across multiple disease-relevant models—with mechanistic biomarker confirmation (CXCL1 elevation, selective neutrophil reduction)—provides higher confidence in translational relevance than in vitro potency data alone, justifying the selection of (S)-SCH 563705 for preclinical efficacy programs over less-characterized alternatives.

• [1] Min SH, Wang Y, Gonsiorek W, et al. Pharmacological targeting reveals distinct roles for CXCR2/CXCR1 and CCR2 in a mouse model of arthritis. Biochem Biophys Res Commun. 2010;391(1):1080-1086. doi: 10.1016/j.bbrc.2009.12.031. View Source
• [2] Adapted from Nature preview Figure 7: CXCR2 antagonist SCH563705 inhibits poly(I:C)-induced airway neutrophil but not lymphocyte infiltrate. (Underlying publication referenced as supplementary in the discovery program.) View Source

(S)-SCH 563705: Research Applications

Neutrophilic Inflammation Models

In rodent models of collagen-induced arthritis, inflammatory bowel disease, and acute lung injury where both CXCR2 and CXCR1 contribute to neutrophil recruitment and activation, (S)-SCH 563705 provides the balanced dual-receptor antagonism necessary to fully ablate the CXCL1/CXCL8 chemokine axis. Its 5-fold greater CXCR1 potency compared to SCH 527123 ensures that CXCR1-mediated neutrophil effector functions (MMP-9 release, respiratory burst) are also inhibited [1][2]. The defined S-enantiomer ensures reproducible exposure–response relationships not achievable with racemic mixtures [1].

Multi-Species Translational Pharmacology

For drug discovery programs that require efficacy demonstration in both rodent mechanistic models and non-human primate safety or disease models, (S)-SCH 563705 is uniquely positioned. Its oral PK has been validated in rat, mouse, monkey, and dog, eliminating the need for extensive formulation and PK bridging studies when transitioning between species [1]. This multi-species validation is a key differentiator from most CXCR2 tool compounds, which typically lack non-rodent PK characterization [1].

Pharmacodynamic Biomarker-Driven Target Engagement

(S)-SCH 563705 treatment elevates circulating CXCL1 levels as a direct consequence of CXCR2 blockade, providing a readily measurable plasma pharmacodynamic biomarker of target engagement [3]. The neutrophil-selective reduction in peripheral blood (without lymphopenia) offers a second, orthogonal PD readout [3]. This dual-biomarker strategy enables quantitative PK/PD modeling and dose selection for in vivo efficacy studies without requiring terminal tissue sampling.

Comparative Chemokine Receptor Pharmacology

In research programs designed to dissect the differential contributions of CXCR2 versus CXCR1 to neutrophil biology, (S)-SCH 563705 serves as the balanced dual antagonist comparator against CXCR2-selective agents such as AZD-5069 or SB-265610. The availability of well-characterized binding (Ki), functional (chemotaxis IC50), and in vivo efficacy data in a single compound enables rigorous pharmacological subtraction experiments [1][3].

Application

Selection Property

Validation Focus

Neutrophilic inflammation models

S-enantiomer defined stereochemistry; dual CXCR2/CXCR1 antagonism

Verify enantiomer-specific exposure–response and dual-receptor blockade in model

Multi-species translational pharmacology

Oral PK characterized across rat, mouse, monkey, dog

Confirm PK profile in target species; assess species-specific exposure

Pharmacodynamic biomarker-driven target engagement

CXCL1 elevation and neutrophil-selective reduction as PD markers

Monitor CXCL1 plasma levels and neutrophil counts in PD studies

Comparative chemokine receptor pharmacology

Balanced CXCR2/CXCR1 binding and functional activity profile

Compare with CXCR2-selective tool compounds in pharmacological subtraction experiments

• [1] Chao J, Taveras AG, Chao J, et al. C(4)-alkyl substituted furanyl cyclobutenediones as potent, orally bioavailable CXCR2 and CXCR1 receptor antagonists. Bioorg Med Chem Lett. 2007;17(13):3778-83. PMID: 17459706. View Source
• [2] Gonsiorek W, Fan X, Hesk D, et al. Pharmacological characterization of Sch527123, a potent allosteric CXCR1/CXCR2 antagonist. J Pharmacol Exp Ther. 2007;322(2):477-485. View Source
• [3] Min SH, Wang Y, Gonsiorek W, et al. Pharmacological targeting reveals distinct roles for CXCR2/CXCR1 and CCR2 in a mouse model of arthritis. Biochem Biophys Res Commun. 2010;391(1):1080-1086. doi: 10.1016/j.bbrc.2009.12.031. View Source